Cas no 2580096-67-7 (rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate)

• Product Name: rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate
• CAS No: 2580096-67-7
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5657967
• PubChem ID: 165893551
• Update Time: 2025-06-12

rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2580096-67-7
• EN300-27718339
• rac-tert-butyl N-tert-butyl-N-[(1R,2R)-2-hydroxycyclopentyl]carbamate
• rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate

• Inchi： 1S/C14H27NO3/c1-13(2,3)15(10-8-7-9-11(10)16)12(17)18-14(4,5)6/h10-11,16H,7-9H2,1-6H3/t10-,11-/m1/s1
• InChI Key： DPVLZMFBYLQZTR-GHMZBOCLSA-N
• SMILES： O[C@@H]1CCC[C@H]1N(C(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate

Introduction to rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate (CAS No. 2580096-67-7)

rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate (CAS No. 2580096-67-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a chiral 2-hydroxycyclopentyl moiety. The racemic nature of the compound, denoted by the prefix "rac-", indicates the presence of equal amounts of both enantiomers, making it a valuable starting material for various synthetic pathways and biological studies.

The tert-butyl carbamate group is a common protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under a wide range of reaction conditions and its ease of removal, typically through acidic hydrolysis. This feature makes rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate an attractive intermediate in the synthesis of more complex molecules, such as those used in drug discovery and development.

The chiral 2-hydroxycyclopentyl moiety is another key structural element of this compound. Chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The presence of this chiral center allows for the exploration of enantioselective synthesis and the potential for developing enantiomerically pure compounds with enhanced therapeutic efficacy and reduced side effects. Recent studies have highlighted the importance of chiral centers in improving drug selectivity and reducing off-target effects, making compounds like rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate valuable tools in the development of novel therapeutics.

In the context of medicinal chemistry, rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl carbamate group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule. This approach can improve drug delivery, enhance bioavailability, and reduce toxicity, making it an attractive strategy in drug design.

Recent advancements in computational chemistry have also contributed to our understanding of rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational behavior and electronic properties of this compound. These studies have revealed that the tert-butyl carbamate group stabilizes specific conformations of the molecule, which can influence its reactivity and biological activity. This information is crucial for optimizing synthetic routes and designing more effective drugs.

The synthesis of rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions, condensation reactions, and chiral resolution techniques. The use of chiral catalysts or chiral auxiliaries can be employed to achieve enantioselective synthesis, which is essential for producing enantiomerically pure compounds with desired biological properties.

In addition to its applications in drug discovery, rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate has been explored for its potential as a ligand in metal-catalyzed reactions. The presence of multiple functional groups provides opportunities for coordination with various metal ions, leading to the formation of complexes with unique catalytic properties. These complexes can be used to promote a wide range of chemical transformations, including C-C bond formation and functional group interconversions.

The safety profile of rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate has also been evaluated through extensive toxicity studies. These studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in various research applications. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, rac-tert-butyl N-tert-butyl-N-(1R,2R)-2-hydroxycyclopentylcarbamate (CAS No. 2580096-67-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for prodrug design, enantioselective synthesis, and metal-catalyzed reactions. Ongoing research continues to uncover new applications and optimize synthetic methods for this important chemical entity.